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Compound of Interest

Compound Name:
Benzyltrimethylammonium

chloride

Cat. No.: B145910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

Benzyltrimethylammonium Chloride (BTMAC), a versatile quaternary ammonium compound.

The information is curated to support research, scientific, and drug development applications,

with a focus on data presentation, experimental protocols, and process visualization.

Core Physical and Chemical Properties
Benzyltrimethylammonium chloride, with the CAS number 56-93-9, is a quaternary

ammonium salt consisting of a benzyl group and three methyl groups attached to a nitrogen

atom, with a chloride counter-ion.[1] It is widely utilized as a phase-transfer catalyst, a

surfactant, and an antimicrobial agent in various industrial and research settings.

Physical Properties
BTMAC is typically a white to off-white or yellowish crystalline powder. It is known to be

hygroscopic, meaning it readily absorbs moisture from the atmosphere.

Table 1: Physical Properties of Benzyltrimethylammonium Chloride
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Property Value References

Molecular Formula C₁₀H₁₆ClN [1]

Molecular Weight 185.70 g/mol

Appearance
White to off-white/yellow

crystalline powder

Melting Point 239-243 °C (decomposes)

Boiling Point Decomposes before boiling

Solubility in Water 800 g/L [2]

Solubility in Organic Solvents

Soluble in ethanol, methanol,

and butanol. Slightly soluble in

butyl phthalate and tributyl

phosphate.

Density 1.07 g/cm³ [3]

logP (Octanol/Water Partition

Coefficient)
-2.17 to -2.47 [3]

Chemical Properties and Reactivity
BTMAC is stable under normal conditions but will decompose upon heating to high

temperatures, typically above 135°C, yielding benzyl chloride and trimethylamine. It is

incompatible with strong oxidizing agents.

Experimental Protocols
Synthesis of Benzyltrimethylammonium Chloride
A common and reliable method for the synthesis of BTMAC involves the quaternization of

trimethylamine with benzyl chloride. The following protocol is adapted from established

procedures.[1]

Objective: To synthesize Benzyltrimethylammonium Chloride from benzyl chloride and

trimethylamine.
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Materials:

Benzyl chloride

Trimethylamine (33% solution in ethanol)

Tetrahydrofuran (THF)

Diethyl ether (Et₂O)

Round-bottom flask (100 mL)

Magnetic stirrer and stir bar

Apparatus for solvent removal under vacuum (e.g., rotary evaporator)

Filtration apparatus (e.g., Büchner funnel and flask)

Procedure:

In a 100 mL round-bottom flask, dissolve benzyl chloride (10 mmol, 1 equivalent) in 20 mL of

THF.

With stirring, add a 33% (w/w) solution of trimethylamine in ethanol (2.9 g, 15 mmol, 1.5

equivalents).

Stir the resulting mixture at room temperature for 24 hours.

After 24 hours, remove the solvent under reduced pressure (in vacuo).

To the resulting residue, add 40 mL of diethyl ether to precipitate the product.

Collect the white solid precipitate by filtration.

Wash the precipitate with three 10 mL portions of diethyl ether.

Dry the resulting solid under vacuum to yield pure benzyltrimethylammonium chloride.

Diagram of Synthesis Workflow:
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Synthesis workflow for Benzyltrimethylammonium Chloride.
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Purity Assay by Argentometric Titration
The purity of BTMAC can be determined by argentometric titration, which quantifies the

chloride ion content.

Objective: To determine the purity of a Benzyltrimethylammonium Chloride sample.

Principle: The chloride ions (Cl⁻) from BTMAC react with silver ions (Ag⁺) from a standardized

silver nitrate solution to form a precipitate of silver chloride (AgCl). The endpoint is detected

potentiometrically using a silver ion-selective electrode (ISE).

Materials:

Benzyltrimethylammonium Chloride sample

Standardized 0.1 N Silver Nitrate (AgNO₃) solution

Isopropyl alcohol (IPA)

Reagent grade water

Automatic titrator with a silver billet electrode or silver/sulfide electrode

100 mL beaker

Magnetic stirrer and stir bar

Procedure:

Preparation of Solvent Mixture: Prepare a 1:1 (v/v) mixture of isopropyl alcohol and reagent

grade water.

Sample Preparation: Accurately weigh a quantity of the BTMAC sample and dissolve it in

approximately 60 mL of the IPA/water solvent mixture in a 100 mL beaker.

Titrator Setup:

Connect the silver electrode and stirrer to the titrator.
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Rinse and fill the burette with the standardized 0.1 N AgNO₃ solution, ensuring no air

bubbles are present in the tubing.

Titration:

Immerse the electrode, dispenser tip, and stirrer in the sample solution.

Start the titration. The titrator will automatically add the AgNO₃ solution and record the

potential.

The endpoint is reached at the point of maximum inflection of the titration curve.

Calculation: The titrator software will automatically calculate the percentage purity of the

BTMAC based on the volume of AgNO₃ consumed, its normality, the weight of the sample,

and the molecular weight of BTMAC.

Spectroscopic Data
Spectroscopic data is crucial for the structural confirmation of BTMAC.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of BTMAC would be expected to show characteristic

signals for the aromatic protons of the benzyl group and the methyl protons of the

trimethylammonium group.

¹³C NMR: The carbon NMR spectrum provides information on the different carbon

environments within the molecule.

While specific peak lists are not provided here, ¹H and ¹³C NMR spectra for BTMAC are

available in public databases such as PubChem and ChemicalBook for reference and analysis.

Infrared (IR) Spectroscopy
The IR spectrum of BTMAC exhibits characteristic absorption bands corresponding to the

various functional groups present in the molecule. Data from IR spectroscopy can be found in

resources like PubChem.
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Application Highlight: Phase-Transfer Catalysis
BTMAC is a widely used phase-transfer catalyst (PTC). It facilitates the reaction between

reactants located in two immiscible phases (e.g., an aqueous phase and an organic phase) by

transporting a reactant from one phase to the other.

Mechanism of Phase-Transfer Catalysis:

The quaternary ammonium cation of BTMAC is lipophilic enough to be soluble in the organic

phase, while its positive charge allows it to pair with an anion from the aqueous phase. This ion

pair then moves into the organic phase, where the anion can react with the organic substrate.

Diagram of Phase-Transfer Catalysis Workflow:
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Generalized workflow of phase-transfer catalysis using BTMAC.

Safety and Handling
Benzyltrimethylammonium chloride is toxic if swallowed or in contact with skin and may

cause skin and eye irritation. Appropriate personal protective equipment, including gloves,

safety glasses, and a lab coat, should be worn when handling this compound. It should be

stored in a cool, dry, and well-ventilated area away from incompatible materials such as strong

oxidizing agents. Due to its hygroscopic nature, it should be kept in a tightly sealed container.

This guide is intended for informational purposes for qualified professionals and should not be

considered a substitute for a comprehensive safety data sheet (SDS) and a thorough risk

assessment before any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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